Cas no 129228-59-7 (Imidazo[2,1-b]thiazol-5(6H)-one,2,3-dihydro-6-(phenylmethylene)-)

Imidazo[2,1-b]thiazol-5(6H)-one,2,3-dihydro-6-(phenylmethylene)- structure
129228-59-7 structure
Product Name:Imidazo[2,1-b]thiazol-5(6H)-one,2,3-dihydro-6-(phenylmethylene)-
CAS No:129228-59-7
MF:C12H10N2OS
MW:230.285601139069
CID:155627
PubChem ID:6449135
Update Time:2025-04-19

Imidazo[2,1-b]thiazol-5(6H)-one,2,3-dihydro-6-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[2,1-b]thiazol-5(6H)-one,2,3-dihydro-6-(phenylmethylene)-
    • (6E)-6-benzylidene-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-one
    • Imidazo(2,1-b)thiazol-5(6H)-one, 2,3-dihydro-6-(phenylmethylene)-
    • 129228-59-7
    • 2,3-Dihydro-6-benzylidene-imidazo(2,1-b)thiazol-5(6H)-one
    • DTXSID60156118
    • BRN 4188255
    • Inchi: 1S/C12H10N2OS/c15-11-10(8-9-4-2-1-3-5-9)13-12-14(11)6-7-16-12/h1-5,8H,6-7H2/b10-8+
    • InChI Key: POWPUTAMMJNEFI-CSKARUKUSA-N
    • SMILES: S1C2=N/C(=C/C3C=CC=CC=3)/C(N2CC1)=O

Computed Properties

  • Exact Mass: 230.05138412g/mol
  • Monoisotopic Mass: 230.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 58Ų
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